2-(2-ethylphenoxy)-N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide

• IUPAC Name: 2-(2-ethylphenoxy)-N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide
• InChI: InChI=1S/C19H21NO3/c1-2-13-7-4-6-10-17(13)23-12-18(22)20-19-15-9-5-3-8-14(15)11-16(19)21/h3-10,16,19,21H,2,11-12H2,1H3,(H,20,22)
• InChI Key: DXPXRKHJYYLACU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCC(=O)NC2C(CC3=CC=CC=C23)O
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

2-(2-ethylphenoxy)-N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)acetamide is a chemical compound that has recently gained interest in the scientific community due to its potential applications in research. This compound is also known as GW0742 and belongs to the class of peroxisome proliferator-activated receptor (PPAR) agonists.

Mechanism of Action

GW0742 acts as a selective PPARδ agonist, which plays a crucial role in regulating lipid metabolism, inflammation, and glucose homeostasis. PPARδ activation leads to the upregulation of genes involved in fatty acid oxidation, mitochondrial biogenesis, and glucose uptake.
Biochemical and Physiological Effects
GW0742 has been shown to have several biochemical and physiological effects in various animal models. It has been found to improve insulin sensitivity, reduce plasma triglyceride levels, and increase HDL cholesterol levels. It also has anti-inflammatory effects by reducing the expression of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using GW0742 in lab experiments is its high selectivity towards PPARδ, which reduces the risk of off-target effects. It is also highly soluble in water, making it easy to administer to animal models. However, its short half-life and low bioavailability limit its use in long-term experiments.

Future Directions

There are several future directions for research on GW0742. One area of interest is its potential use in the treatment of metabolic disorders such as obesity and type 2 diabetes. Another potential application is in the field of neurodegenerative diseases, as PPARδ activation has been shown to have neuroprotective effects. Further studies are needed to fully understand the mechanisms of action of GW0742 and its potential applications in various fields of research.

Synthesis Methods

GW0742 can be synthesized using a multistep process starting with the reaction of 2-ethylphenol with ethyl bromoacetate, followed by the reaction with 2,3-dihydro-1H-inden-1-one and subsequent hydrolysis to obtain the final product.

Scientific Research Applications

GW0742 has been extensively studied for its potential applications in various fields of research. One of the most promising areas of research is in the field of cardiovascular diseases. GW0742 has been shown to have cardioprotective effects by reducing inflammation and oxidative stress, and improving lipid metabolism.